Cas no 6273-95-6 (Propyl 4-hydroxy-3-methoxybenzoate)

• Product Name: Propyl 4-hydroxy-3-methoxybenzoate
• CAS No: 6273-95-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD05882586
• CID: 957567
• PubChem ID: 234889
• Update Time: 2025-06-09

Propyl 4-hydroxy-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Propyl 4-hydroxy-3-methoxybenzoate
• 4-Hydroxy-3-methoxy-benzoesaeure-propylester
• 4-hydroxy-3-methoxy-benzoic acid propyl ester
• Vanillinsaeure-propylester
• MLS000704461
• SMR000231623
• Benzoic acid, 4-hydroxy-3-methoxy-, propyl ester
• NSC35677
• Vanillic acid propyl ester
• cid_234889
• BDBM43441
• Propyl4-Hydroxy-3-methoxybenzoate
• HMS2659B19
• 7318AJ
• propyl 3-methoxy-4-oxidanyl-benzoate
• TRA0044157
• SY018830
• 4-hydro
• 4-hydroxy-3-methoxybenzoic acid propyl ester
• AN-652/43163422
• CHEMBL1468918
• CS-0317461
• SCHEMBL8887439
• AS-31700
• DTXSID20284108
• HFLCHMMFTLXGRP-UHFFFAOYSA-N
• NSC 35677
• AKOS022184099
• 6273-95-6
• MFCD05882586
• DA-18011
• NSC-35677

• MDL： MFCD05882586
• Inchi： 1S/C11H14O4/c1-3-6-15-11(13)8-4-5-9(12)10(7-8)14-2/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： HFLCHMMFTLXGRP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CCC

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 328.9±22.0 °C at 760 mmHg
• Flash Point: 124.8℃
• Refractive Index: 1.523
• PSA: 55.76000
• LogP: 1.96760
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propyl 4-hydroxy-3-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Propyl 4-hydroxy-3-methoxybenzoate

Propyl 4-hydroxy-3-methoxybenzoate (CAS No. 6273-95-6): A Comprehensive Overview

Propyl 4-hydroxy-3-methoxybenzoate, with the chemical formula C₁₁H₁₂O₄, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceuticals and cosmetics due to its diverse biological activities. This compound, identified by its CAS number CAS No. 6273-95-6, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and functional cosmetic formulations.

The structural features of Propyl 4-hydroxy-3-methoxybenzoate include a hydroxyl group at the 4-position and a methoxy group at the 3-position of the benzoate ring, along with a propyl ester side chain. These functional groups contribute to its unique chemical properties, including solubility, stability, and interaction with biological targets. The presence of both hydroxyl and methoxy groups enhances its potential as a precursor in synthetic chemistry, allowing for further modifications to tailor its pharmacological effects.

In recent years, Propyl 4-hydroxy-3-methoxybenzoate has been extensively studied for its potential applications in drug development. Its ability to act as an intermediate in the synthesis of more complex molecules has made it a focal point in medicinal chemistry research. For instance, researchers have explored its utility in creating derivatives with enhanced bioavailability and targeted action. The compound's structural similarity to naturally occurring polyphenols suggests that it may possess antioxidant and anti-inflammatory properties, which are highly relevant in the treatment of chronic diseases.

One of the most compelling aspects of Propyl 4-hydroxy-3-methoxybenzoate is its role in the development of novel antimicrobial agents. The combination of hydroxyl and methoxy groups on the benzoate ring creates a chemical environment that can disrupt bacterial cell membranes and inhibit microbial growth. This has led to investigations into its efficacy against resistant strains of bacteria, making it a promising candidate for combating infections caused by multidrug-resistant pathogens.

The cosmetic industry has also recognized the potential of Propyl 4-hydroxy-3-methoxybenzoate due to its stabilizing and antioxidant properties. Its inclusion in skincare formulations helps protect against oxidative stress caused by environmental factors such as UV radiation and pollution. Furthermore, its ability to enhance the stability of other active ingredients makes it an ideal component in anti-aging and photoprotective creams. The compound's compatibility with various cosmetic matrices ensures that it can be effectively incorporated into a wide range of products without compromising their efficacy or texture.

The synthesis of Propyl 4-hydroxy-3-methoxybenzoate involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. One common synthetic route involves the esterification of 4-hydroxy-3-methoxybenzoic acid with propanol under acidic conditions. This method is favored for its simplicity and high yield, making it suitable for industrial-scale production. Additionally, advances in green chemistry have led to the development of more environmentally friendly synthetic pathways, such as catalytic esterification using biodegradable catalysts.

The pharmacokinetic profile of Propyl 4-hydroxy-3-methoxybenzoate is another area of active research. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it can be effectively administered through various routes. Its ability to cross biological barriers makes it suitable for systemic delivery systems, including oral medications and topical formulations. Furthermore, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, Propyl 4-hydroxy-3-methoxybenzoate (CAS No. 6273-95-6) is a multifaceted compound with significant applications in both pharmaceuticals and cosmetics. Its unique structural features enable diverse biological activities, making it a valuable asset in drug discovery and formulation development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.